![molecular formula C23H19N3O4 B4399351 N-(2-ethoxyphenyl)-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide](/img/structure/B4399351.png)
N-(2-ethoxyphenyl)-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide
Overview
Description
N-(2-ethoxyphenyl)-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide, also known as EPI-001, is a small molecule inhibitor of the androgen receptor (AR). It was first identified as a potent AR antagonist in a high-throughput screen for compounds that could inhibit AR-mediated transcription.
Mechanism of Action
N-(2-ethoxyphenyl)-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide binds to a specific region of the AR known as the AF-2 domain, which is critical for the receptor's activity. By binding to this domain, this compound prevents the AR from interacting with coactivator proteins, which are necessary for AR-mediated transcription. This leads to a decrease in the expression of genes that are regulated by the AR, including those that promote cell proliferation and survival.
Biochemical and Physiological Effects:
In addition to its anti-cancer effects, this compound has been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the growth of AR-positive hair follicles, which could have implications for the treatment of androgenic alopecia. This compound has also been shown to inhibit the development of AR-positive muscle fibers, which could have implications for the treatment of muscle wasting disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-ethoxyphenyl)-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide in lab experiments is its specificity for the AR. Unlike other AR inhibitors, such as bicalutamide, this compound does not inhibit the activity of other nuclear receptors, which could lead to off-target effects. However, one limitation of using this compound is its relatively low potency compared to other AR inhibitors. This may limit its usefulness in certain experimental contexts.
Future Directions
There are several future directions for the study of N-(2-ethoxyphenyl)-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide and its potential therapeutic applications. One area of interest is the development of more potent analogs of this compound that could be used in the treatment of AR-positive cancers. Another area of interest is the investigation of the effects of this compound on other AR-regulated processes, such as bone metabolism and lipid metabolism. Finally, the development of this compound-based diagnostic tools for the detection of AR-positive cancers could have important clinical implications.
Scientific Research Applications
N-(2-ethoxyphenyl)-1,3-dioxo-2-(3-pyridinylmethyl)-5-isoindolinecarboxamide has been extensively studied in the context of prostate cancer, where it has been shown to inhibit the growth of AR-positive prostate cancer cells both in vitro and in vivo. In addition, this compound has been shown to be effective in blocking AR-mediated transcription in a variety of other cancer cell lines, including breast, ovarian, and bladder cancer cells.
properties
IUPAC Name |
N-(2-ethoxyphenyl)-1,3-dioxo-2-(pyridin-3-ylmethyl)isoindole-5-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19N3O4/c1-2-30-20-8-4-3-7-19(20)25-21(27)16-9-10-17-18(12-16)23(29)26(22(17)28)14-15-6-5-11-24-13-15/h3-13H,2,14H2,1H3,(H,25,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRZMMMBZQZIPES-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=O)C2=CC3=C(C=C2)C(=O)N(C3=O)CC4=CN=CC=C4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19N3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
401.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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